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Compound of Interest

Compound Name: Ethyl 2-ethoxybenzoate

Cat. No.: B1585330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the available data for Ethyl 2-
ethoxybenzoate, a chemical compound with the CAS number 6290-24-0. The document is

structured to present key information in a clear and accessible format, with a focus on chemical

properties and safety data. All quantitative data is summarized in structured tables for ease of

comparison. While specific experimental protocols for this compound are not readily available

in the public domain, a general methodology for determining acute oral toxicity (LD50) is

provided. Furthermore, this guide includes a logical workflow for chemical safety assessment,

visualized using Graphviz, to aid researchers in understanding the process.

Chemical and Physical Properties
Ethyl 2-ethoxybenzoate is an ester with the molecular formula C₁₁H₁₄O₃. Its fundamental

properties are summarized in the table below.
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Property Value Reference

CAS Number 6290-24-0 [1][2]

Molecular Formula C₁₁H₁₄O₃ [1][2]

Molecular Weight 194.23 g/mol [1]

Boiling Point 251 °C

Density 1.07 g/cm³ [2]

Flash Point 110.3 °C

Refractive Index 1.51 [2]

Physical State Liquid [2]

Color Colorless [2]

Safety Data
Based on available Material Safety Data Sheets (MSDS), Ethyl 2-ethoxybenzoate presents

several hazards that require appropriate handling and safety precautions.

GHS Hazard Information
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for Ethyl 2-ethoxybenzoate:

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source: ChemScene LLC Safety Data Sheet[3]
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Precautionary Statements
The following precautionary statements are recommended when handling Ethyl 2-
ethoxybenzoate:

Precautionary Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash hands thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

Source: ChemScene LLC Safety Data Sheet[3]
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Quantitative Toxicity Data
A thorough search for a specific median lethal dose (LD50) for Ethyl 2-ethoxybenzoate (CAS:

6290-24-0) did not yield any quantitative data. One available MSDS explicitly states "Acute

toxicity no data available".[4]

It is crucial to distinguish this compound from the similarly named Ethyl benzoate (CAS: 93-89-

0). For Ethyl benzoate, an oral LD50 in rats has been reported as 2100 mg/kg.[5][6][7] This

information is provided for contextual awareness only and should not be attributed to Ethyl 2-
ethoxybenzoate.

Experimental Protocols
General Protocol for Acute Oral Toxicity (LD50)
Determination
While a specific experimental protocol for determining the LD50 of Ethyl 2-ethoxybenzoate
was not found, a general methodology, often following OECD Guideline 423 (Acute Toxic Class

Method), is outlined below. This provides a framework for how such a study would be

conducted.

Objective: To determine the median lethal dose (LD50) of a test substance after a single oral

administration.

Materials:

Test substance (e.g., Ethyl 2-ethoxybenzoate)

Experimental animals (typically rats or mice of a specific strain, age, and weight)

Vehicle for dissolving or suspending the test substance (if necessary)

Oral gavage needles

Animal housing and caging

Calibrated balance for weighing animals and the test substance
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Observation and recording materials

Methodology:

Animal Acclimatization: Animals are acclimatized to the laboratory conditions for a period of

at least 5 days before the study begins. They are provided with standard diet and water ad

libitum.

Dose Preparation: The test substance is prepared at various concentrations in a suitable

vehicle. The concentrations are selected based on a preliminary range-finding study or

existing toxicological data of similar compounds.

Animal Grouping and Dosing: Animals are randomly assigned to different dose groups,

including a control group that receives only the vehicle. Typically, a single dose of the test

substance is administered to each animal by oral gavage.

Observation: Following administration, animals are observed for clinical signs of toxicity and

mortality. Observations are made frequently on the day of dosing (e.g., at 30 minutes, 1, 2, 4,

and 6 hours) and at least once daily thereafter for a period of 14 days.

Data Collection: All signs of toxicity, including changes in skin, fur, eyes, mucous

membranes, respiratory, circulatory, autonomic, and central nervous systems, as well as

somatomotor activity and behavior patterns, are recorded. The time of death, if it occurs, is

also recorded.

Body Weight: Individual animal weights are recorded before dosing and at regular intervals

throughout the 14-day observation period.

Necropsy: At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy. Any macroscopic pathological changes are recorded.

Data Analysis: The LD50 value is calculated using appropriate statistical methods, such as

the Probit method, based on the mortality data from the different dose groups.

Logical Workflow for Chemical Safety Assessment
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The following diagram illustrates a general workflow for assessing the safety of a chemical

compound. This provides a logical framework for the type of investigation that would be

necessary to fully characterize the safety profile of a substance like Ethyl 2-ethoxybenzoate.
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Caption: A logical workflow for the safety assessment of a chemical compound.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b1585330#ethyl-2-ethoxybenzoate-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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